Cas no 1250587-61-1 (2-(5-Bromo-2-methoxyphenyl)-2-chloroacetonitrile)

• Product Name: 2-(5-Bromo-2-methoxyphenyl)-2-chloroacetonitrile
• CAS No: 1250587-61-1
• MF: C₉H₇BrClNO
• MW: 260.514980554581
• CID: 5039022
• Update Time: 2026-02-28

2-(5-Bromo-2-methoxyphenyl)-2-chloroacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methoxyphenyl)-2-chloroacetonitrile
• 2-(5-Bromo-2-methoxyphenyl)-2-chloroacetonitrile

• Inchi： 1S/C9H7BrClNO/c1-13-9-3-2-6(10)4-7(9)8(11)5-12/h2-4,8H,1H3
• InChI Key： MWTIDAIHVBOWRV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C#N)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3
• Topological Polar Surface Area: 33

Additional information on 2-(5-Bromo-2-methoxyphenyl)-2-chloroacetonitrile

Professional Introduction to 2-(5-Bromo-2-methoxyphenyl)-2-chloroacetonitrile (CAS No. 1250587-61-1)

2-(5-Bromo-2-methoxyphenyl)-2-chloroacetonitrile, with the chemical formula C₈H₅BrClN₂O, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1250587-61-1, has garnered attention due to its versatile structural features and potential applications in synthetic chemistry. The presence of both bromo and chloro substituents on the benzene ring, coupled with a methoxy group and a cyano functional group, makes it a valuable building block for the development of more complex molecules.

The compound's unique structure allows for diverse chemical transformations, making it a preferred choice for researchers exploring novel synthetic pathways. Its applications span across multiple domains, including medicinal chemistry, where it serves as a precursor in the synthesis of biologically active agents. The combination of electron-withdrawing and electron-donating groups on the aromatic ring enhances its reactivity, facilitating various coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds derived from aryl halides. 2-(5-Bromo-2-methoxyphenyl)-2-chloroacetonitrile fits well within this trend, as it can be readily functionalized to produce nitrogen-containing heterocycles, which are known for their broad spectrum of biological activities. For instance, researchers have utilized this compound to synthesize derivatives with potential antimicrobial and anti-inflammatory properties.

The role of this compound in drug discovery is further highlighted by its incorporation into various lead optimization campaigns. Its structural motif is often found in molecules that exhibit favorable pharmacokinetic profiles, making it an attractive candidate for further development. The cyano group in the molecule can be further modified through reduction or hydrolysis to introduce amine or carboxylic acid functionalities, respectively, broadening its utility in medicinal chemistry.

From an agrochemical perspective, 2-(5-Bromo-2-methoxyphenyl)-2-chloroacetonitrile has been explored as a precursor for developing novel pesticides and herbicides. The aromatic ring system provides a scaffold that can be modified to enhance binding affinity to biological targets involved in plant growth regulation. Recent studies have demonstrated its efficacy in synthesizing compounds that exhibit herbicidal activity by inhibiting key enzymes involved in plant metabolism.

The synthesis of 2-(5-Bromo-2-methoxyphenyl)-2-chloroacetonitrile typically involves multi-step organic reactions starting from readily available aromatic precursors. The bromination and methylation steps are critical in establishing the desired substitution pattern on the benzene ring. Subsequent chlorination and cyanation reactions complete the formation of the target molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

The compound's handling requires adherence to standard laboratory protocols to ensure safety and efficiency. While it is not classified as a hazardous material under current regulations, proper ventilation and personal protective equipment (PPE) are recommended during its use due to its potential reactivity. Storage conditions should be controlled to prevent degradation, typically involving cool, dry environments away from direct sunlight.

The growing body of research utilizing 2-(5-Bromo-2-methoxyphenyl)-2-chloroacetonitrile underscores its importance as a synthetic intermediate. As new methodologies emerge in organic chemistry, the applications of this compound are expected to expand further. Collaborative efforts between academia and industry are likely to drive innovation, leading to more efficient synthetic routes and novel derivatives with enhanced biological activity.

In conclusion, 2-(5-Bromo-2-methoxyphenyl)-2-chloroacetonitrile (CAS No. 1250587-61-1) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists working on developing new bioactive molecules. The continued exploration of its applications will undoubtedly contribute to advancements in drug discovery and agricultural science.